Cas no 58543-90-1 (Benzonitrile, 4-chloro-2,5-dihydroxy-)

• Product Name: Benzonitrile, 4-chloro-2,5-dihydroxy-
• CAS No: 58543-90-1
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 948649
• PubChem ID: 28062343
• Update Time: 2025-04-19

Benzonitrile, 4-chloro-2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-chloro-2,5-dihydroxy-
• DB-325968
• AKOS024390393
• 58543-90-1
• Benzonitrile, 4-chloro-2,5-dihydroxy-

• Inchi： 1S/C7H4ClNO2/c8-5-2-6(10)4(3-9)1-7(5)11/h1-2,10-11H
• InChI Key： AOVBRPXANMQGFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1O)O

Computed Properties

• Exact Mass: 168.993
• Monoisotopic Mass: 168.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 2.1